1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-N-(2-ethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H23BrN2O4S/c1-2-27-19-6-4-3-5-18(19)22-20(24)15-11-13-23(14-12-15)28(25,26)17-9-7-16(21)8-10-17/h3-10,15H,2,11-14H2,1H3,(H,22,24)
• InChI Key: YILQEHWLSJKIIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H23BrN2O4S
• Molecular Weight: 467.4 g/mol

Description

1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is a synthetic small molecule featuring a piperidine-4-carboxamide backbone modified with a 4-bromobenzenesulfonyl group and a 2-ethoxyphenyl substituent. Its structural complexity arises from the combination of a sulfonyl group (electron-withdrawing) and an ethoxy-substituted aromatic ring (electron-donating), which collectively influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Bromobenzenesulfonyl Group: This step involves the sulfonylation of the piperidine ring using 4-bromobenzenesulfonyl chloride under basic conditions.

Attachment of the Ethoxyphenyl Group: The final step involves the coupling of the ethoxyphenyl group to the piperidine ring, often using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of such compounds typically involves optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors and continuous flow systems to streamline the process.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the sulfonyl group.

Substitution: The bromine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Potential use as a lead compound for drug development.

Industry: May be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific biological activity being studied.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

The following table highlights key structural analogues and their distinguishing features:

Compound Name	Core Structure	Substituents	Key Functional Groups	Molecular Weight (g/mol)	Reference
1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	4-Bromobenzenesulfonyl; 2-ethoxyphenyl	Br, SO₂, ethoxy	~463.34
N-(4-bromophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	Thiophene-2-sulfonyl; 4-bromophenyl	S (thiophene), Br	~453.38
1-[(4-Fluorobenzene)sulfonyl]-N-(2-phenylethyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	4-Fluorobenzenesulfonyl; 2-phenylethyl	F, SO₂, phenyl	~416.47
1-((4-methylphenyl)sulfonyl)-N-(2-phenylethyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	4-Methylbenzenesulfonyl (tosyl); 2-phenylethyl	CH₃, SO₂, phenyl	~400.51
1-((2-(2-Chloro-6-methylphenyl)-5-methyloxazol-4-yl)methyl)-N-(alkyl)piperidine-4-carboxamide	Piperidine-4-carboxamide	Oxazolylmethyl; chloro/methyl-substituted phenyl; alkyl chains	Cl, oxazole, methyl	~500–550

Key Observations :

• Aromatic Substituents : The 2-ethoxyphenyl group enhances solubility via the ethoxy moiety compared to purely hydrophobic substituents like 2-phenylethyl or 4-bromophenyl .
• Biological Relevance : Thiophene-sulfonyl derivatives (e.g., ) may exhibit distinct binding affinities due to sulfur's polarizability, while oxazolylmethyl derivatives (e.g., ) are tailored for targeting viral entry mechanisms.

Pharmacological and Physicochemical Properties

Solubility and Lipophilicity

• Target Compound: The ethoxy group improves aqueous solubility compared to methyl or halogenated analogues.
• Analogues :
  • Tosyl Derivative (): Higher lipophilicity (logP ~4.2) due to the methyl group, reducing solubility but enhancing membrane permeability.
  • Fluorobenzenesulfonyl Derivative (): Fluorine's electronegativity lowers logP (~3.8), balancing solubility and permeability.

Stability and Metabolic Considerations

• Target Compound : The bromine atom may confer metabolic stability by resisting oxidative degradation, whereas the ethoxy group could undergo cytochrome P450-mediated O-dealkylation .
• Tosyl Derivative (): The methyl group is metabolically stable, but the sulfonyl group may undergo conjugation reactions (e.g., glucuronidation).

Biological Activity

1-(4-Bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews its biological activity, including its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₄BrN₃O₂S
• Molecular Weight : 304.21 g/mol
• IUPAC Name : 1-(4-bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide
• CAS Number : 834-66-2

The structure features a piperidine core substituted with a sulfonyl group and an ethoxyphenyl moiety, which may contribute to its biological activity.

The compound exhibits various mechanisms of action that are relevant to its biological activity:

• Enzyme Inhibition : It has been shown to inhibit certain enzymes, including carbonic anhydrases (hCA I, II, IX, and XII), which are implicated in cancer progression and other diseases. The compound's selectivity for tumor-associated isoforms indicates potential for targeted therapy .
• Antimicrobial Activity : Similar compounds have demonstrated antibacterial properties against various strains, suggesting that this compound may also possess antimicrobial efficacy. For instance, related sulfonamide derivatives have shown significant activity against Salmonella typhi and Bacillus subtilis .
• Binding Affinity : The ability of the compound to bind effectively to proteins such as bovine serum albumin (BSA) enhances its pharmacological effectiveness by potentially improving solubility and bioavailability .

In Vitro Studies

Recent studies have evaluated the biological activity of similar compounds, providing insights into the potential efficacy of 1-(4-bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide:

Compound	Activity Type	IC₅₀ Value (µM)	Reference
Compound 11	Inhibitory against hCA II	< 10
Compound A	Antibacterial (S. typhi)	5.0
Compound B	Acetylcholinesterase Inhibitor	2.14

These findings suggest that the compound may exhibit significant inhibitory effects on key enzymes involved in various physiological processes.

Case Studies

• Cancer Research : A study focusing on sulfonamide derivatives indicated that compounds with structural similarities to 1-(4-bromobenzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide showed promising results in inhibiting tumor-associated carbonic anhydrases, which are crucial for tumor growth and metastasis .
• Antimicrobial Efficacy : Another research effort highlighted the antibacterial properties of related piperidine derivatives, demonstrating moderate to strong activity against pathogenic bacteria, reinforcing the potential use of this class of compounds in treating infections .